![molecular formula C20H23N3O2S B492664 2-[(3,5-Dimethyl-4-isoxazolyl)methylthio]-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile CAS No. 667913-17-9](/img/structure/B492664.png)
2-[(3,5-Dimethyl-4-isoxazolyl)methylthio]-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile
Overview
Description
2-[(3,5-dimethyl-4-isoxazolyl)methylthio]-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile is a member of quinolines.
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques
This compound is involved in various synthesis techniques. For instance, an efficient synthesis approach for related compounds uses ethyl α-(dimethylaminomethylene)-2-cyanomethyl-4-phenylquinoline-3-carboxylate, leading to derivatives through a tandem addition–elimination–cyclization reaction (Wang, Wu, Wu, & Wang, 2014).
Structural Elucidation
X-ray diffraction methods have been utilized to prove the structure of similar compounds, enhancing our understanding of their chemical characteristics (Dyachenko, Sukach, Dyachenko, Zubatyuk, & Shishkin, 2010).
Chemical Reactivity and Modifications
Chemical Reactivity Studies
The reactivity of related compounds towards various reagents like dimethylformamide dimethyl acetal (DMF-DMA), carbon disulfide, and isothiocyanate has been extensively studied, leading to the development of new derivatives with potential applications (Elkholy & Morsy, 2006).
Development of New Derivatives
Through the manipulation of the chemical structure, new derivatives have been synthesized, which could potentially expand the application spectrum of these compounds (Biehl & Rao, 2002).
Catalysis and Chemical Transformations
Catalytic Activity Studies
The catalytic activities of compounds in the synthesis of derivatives under solvent-free conditions have been explored, demonstrating their potential utility in green chemistry applications (Abdolmohammadi, 2013).
Hydrolysis and Ring Transformation
Studies into the hydrolysis of the nitrile moiety in related compounds have provided insights into their chemical behavior under different conditions, which is crucial for designing new synthetic routes (Basafa, Davoodnia, Beyramabadi, & Pordel, 2021).
properties
IUPAC Name |
2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O2S/c1-6-13-14(9-21)19(26-10-15-11(2)23-25-12(15)3)22-16-7-20(4,5)8-17(24)18(13)16/h6-8,10H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KWLXUCWSOPMBFC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC2=C1C(=O)CC(C2)(C)C)SCC3=C(ON=C3C)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-ethyl-7,7-dimethyl-5-oxo-6,8-dihydroquinoline-3-carbonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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